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Compound of Interest

Dioleoyl phosphatidylglycerole
Compound Name:
sodium salt

CAS No.: 322647-40-5

Cat. No.: B1487562

Get Quote

Executive Summary: The "Fluidizer" of Pulmonary
Formulations

In the landscape of pulmonary drug delivery, 1,2-Dioleoyl-sn-glycero-3-phospho-(1'-rac-
glycerol) (DOPG) sodium salt occupies a critical niche.[1] Unlike its saturated counterpart
DPPG (which provides rigidity), DOPG is an unsaturated, anionic phospholipid with a phase
transition temperature (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""
class="inline ng-star-inserted">

) of -18°C.[1]

This application note details the use of DOPG to engineer fluid-state liposomes and lipid
nanoparticles (LNPs) that mimic the endogenous lung surfactant's fluid phase. This fluidity is
essential for rapid spreading at the air-liquid interface of the alveoli, although it presents unique
stability challenges during nebulization.

Key Applications:
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» Alveolar Macrophage Targeting: Utilizing the anionic nature of PG to target intracellular
infections (e.g., Mycobacterium tuberculosis).[2]

o Surfactant Replacement Therapy: As a spreading agent in synthetic surfactant cocktails.[2]
e Nebulized Gene Therapy: Stabilizing mRNA/DNA payloads in LNPs against shear stress.[2]
Material Specifications & Critical Parameters

Before formulation, verify the physicochemical properties of your DOPG source. The low

is the defining characteristic that dictates processing conditions.

Table 1: DOPG Sodium Salt Physicochemical Profile[1]
[2][3]
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Parameter

Specification

Practical Implication

Chemical Name

1,2-Dioleoyl-sn-glycero-3-
phospho-(1'-rac-glycerol)
(sodium salt)

Synthetic origin ensures high
purity (>99%) and lack of viral
contamination compared to

animal-derived surfactants.[1]

Use this exact value for molar

Molecular Weight 797.03 Da ratio calculations (e.qg.,
DOPC:DOPG 9:1).[2]

Phase Transition (ngcontent- CRITICAL: The lipid is in a

ng-c1352109670="" _nghost- liquid-crystalline (fluid) state at

ng-¢1270319359= -18°C room temperature.[1]

class="inline ng-star-inserted">

)

Hydration does not require

heating.

Charge

Anionic (Negative)

Provides electrostatic repulsion
(colloidal stability) and
interacts with scavenger
receptors on alveolar

macrophages.[2][1]

Solubility

Chloroform, Methanol, Ethanol

Insoluble in water until

hydrated into vesicles.[2]

Hygroscopicity

High

Store under Argon at -20°C.
Equilibrate to RT before
opening to prevent

condensation.[1]

Protocol: Engineering DOPG-Stabilized Liposomes

Objective: Synthesize Large Unilamellar Vesicles (LUVsS) (~100-150 nm) suitable for

nebulization. Rationale: We use the Thin Film Hydration method followed by Extrusion. The

inclusion of DOPG prevents vesicle aggregation via electrostatic repulsion.

Reagents
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e DOPG Sodium Salt (Avanti Polar Lipids or equivalent)[2][1]

e DOPC (1,2-Dioleoyl-sn-glycero-3-phosphocholine) as the bulk lipid.[1]
o Cholesterol (optional, for membrane packing).[2][1]

e Chloroform (HPLC Grade).[2][1]

e PBS (pH 7.[2][3]4) or Saline (0.9%).[2][1]

Workflow Diagram (Graphviz)

Lipid Dissolution
(CHCI3)

Click to download full resolution via product page

Caption: Step-by-step workflow for generating pulmonary-grade liposomes. The hydration step
is critical; unlike DPPC, DOPG hydrates readily at ambient temperature.[2]

Step-by-Step Methodology

e Molar Ratio Calculation:
o Standard starting ratio: DOPC:DOPG:Cholesterol (70:10:20).[2][1]

o Note: Keep DOPG < 30 mol%.[2] High concentrations of PG can be toxic to lung tissue or
cause excessive macrophage uptake if evasion is the goal.

e Film Formation:
o Dissolve lipids in Chloroform in a round-bottom flask.

o Evaporate solvent using a rotary evaporator at 40°C (well above
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, but gentle).

o Crucial: Dry the film under high vacuum overnight to remove trace chloroform, which is
toxic to lung epithelium.[2]

e Hydration (The "Fluid" Advantage):
o Add PBS to the dried film.
o Expert Insight: Because DOPG has a

of -18°C, you do not need to heat the buffer to 60°C (as with DPPC).[1] Hydrate at Room
Temperature (20-25°C).

o Vortex vigorously for 30 minutes to form Multilamellar Vesicles (MLVs).

e Downsizing (Extrusion):

o

Pass the MLV suspension through 100 nm polycarbonate membranes using a high-
pressure extruder (e.g., Lipex or Avanti Mini-Extruder).[2][1]

o

Perform 11-21 passes. An odd number ensures the final collection is on the side opposite
the starting "dirty" syringe.

[¢]

Target Size: 120 £ 20 nm.

[e]

Target PDI: < 0.1 (Strict monodispersity is required for consistent aerodynamic behavior).

Pulmonary Delivery: Nebulization & Interaction[1][2]

[3]
Nebulizer Selection

Do not use Ultrasonic Nebulizers. The heat generation can degrade lipids.
Recommended:Vibrating Mesh Nebulizers (VMN) (e.g., Aerogen Solo, PARI eFlow).[2][1]
VMNSs exert lower shear stress compared to Jet Nebulizers, preserving liposome integrity.[2]

Mechanism of Action: The "Sacrificial" Lipid
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DOPG acts as a surfactant mimic. Upon deposition in the alveoli, the liposomes must interact
with the endogenous surfactant layer.

Aerosol Droplet

(Containing DOPG Liposomes)

Alveolar Deposition

:

Spreading at Air-Liquid Interface
(DOPG Fluidity helps insertion)

High PG content \ Low PG / PEGylated

Biological Fate

Macrophage Uptake Fusion with Cell Membrane
(Scavenger Receptor binding to PG) (Drug Release)

Click to download full resolution via product page

Caption: Fate of DOPG liposomes in the lung. DOPG facilitates spreading but also signals
uptake by alveolar macrophages via anionic scavenger receptors.[1]

QC Protocol: Nebulization Stability

Before animal studies, validate that the nebulization process hasn't ruptured your vesicles.[2]
* Trapped Volume (Leakage) Test:

o Encapsulate a marker (e.g., Calcein) at self-quenching concentrations.[2][1]

o Nebulize the formulation and collect the condensate.

o Measure fluorescence before and after adding Triton X-100 (detergent).[2]
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o Pass Criteria: < 10% dye release (leakage) post-nebulization.[2][1]

e Aerodynamic Sizing:

o Use a Next Generation Impactor (NGI) or Cascade Impactor.[2][1]

o Cool the impactor to 5°C to prevent evaporation during measurement.

o Target MMAD (Mass Median Aerodynamic Diameter): 1-5 um (optimal for deep lung

deposition).[2][1]

Troubleshooting & Expert Tips

Issue

Probable Cause

Corrective Action

Vesicle Aggregation

Insufficient charge repulsion or

Calcium bridging.[1]

Ensure DOPG is at least 10
mol%.[2] If using PBS
(contains Ca/Mg), switch to
Saline or add EDTA if
aggregation persists.[2][1]

High Leakage during
Nebulization

Membrane is too fluid (DOPG
ngcontent-ng-c1352109670=""
_nghost-ng-c1270319359=""
class="inline ng-star-inserted">

is -18°C).[1]

Add Cholesterol (30—40 mol%)
to stiffen the membrane

without raising

excessively.

Low Lung Deposition

Aerosol droplets too large (>5
um).[1]

Your liposome size is likely
fine, but the droplet size is
wrong. Adjust nebulizer mesh
aperture or formulation

viscosity.[2]

Rapid Clearance

Macrophage phagocytosis.[2]

DOPG attracts macrophages.
[2] If this is not desired,
incorporate DSPE-PEG2000
(5 mol%) to provide a steric
shield ("Stealth" liposomes).[2]

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]
2. avantiresearch.com [avantiresearch.com]

3. Liposome preparation for the analysis of lipid-receptor interaction and efferocytosis - PMC
[pmc.ncbi.nim.nih.gov]

4. Impact of atomization technique on the stability and transport efficiency of nebulized
liposomes harboring different surface characteristics - PubMed [pubmed.ncbi.nim.nih.gov]

5. Influence of phosphatidylglycerol on the uptake of liposomes by alveolar cells and on lung
function - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: DOPG Sodium Salt in Pulmonary
Drug Delivery Systems[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1487562/docs#application-note-dopg-sodium-salt-in-
pulmonary-drug-delivery-systems-1-2]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://avantilipids.com/product/840475
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://pubmed.ncbi.nlm.nih.gov/25460154/
https://doi.org/10.1016/j.ejpb.2014.10.009
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://pubmed.ncbi.nlm.nih.gov/15661837/
https://pubmed.ncbi.nlm.nih.gov/16105232/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4032333/
https://www.benchchem.com/product/b1487562?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://pubmed.ncbi.nlm.nih.gov/25460154/
https://pubmed.ncbi.nlm.nih.gov/25460154/
https://pubmed.ncbi.nlm.nih.gov/15661837/
https://pubmed.ncbi.nlm.nih.gov/15661837/
https://www.benchchem.com/product/b1487562/docs#application-note-dopg-sodium-salt-in-pulmonary-drug-delivery-systems-1-2
https://www.benchchem.com/product/b1487562/docs#application-note-dopg-sodium-salt-in-pulmonary-drug-delivery-systems-1-2
https://www.benchchem.com/product/b1487562/docs#application-note-dopg-sodium-salt-in-pulmonary-drug-delivery-systems-1-2
https://www.benchchem.com/product/b1487562/docs#application-note-dopg-sodium-salt-in-pulmonary-drug-delivery-systems-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1487562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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